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Compound of Interest

Compound Name: 3-Cyclopentylaniline

Cat. No.: B8758966

Disclaimer: Limited direct safety and toxicological data is available for 3-Cyclopentylaniline.
The following guide is based on information for structurally similar compounds, including
cyclopentylamine and other substituted anilines. All procedures should be conducted with the
utmost caution in a controlled laboratory setting by trained professionals.

Introduction

3-Cyclopentylaniline (CAS No. 94838-67-2) is a substituted aniline derivative with a
cyclopentyl group at the meta-position of the benzene ring.[1] As a primary aromatic amine, its
chemical properties are influenced by both the aniline moiety and the cyclopentyl substituent.
[1] This guide provides a comprehensive overview of the known and inferred safety and
handling precautions for this compound, intended for researchers, scientists, and professionals
in drug development.

Physical and Chemical Properties

Specific experimental data for 3-Cyclopentylaniline is sparse. The table below includes data
for 3-Cyclopentylaniline where available, supplemented by data from structurally related
compounds to provide an estimated profile.
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3- N-
Cyclopentylam

Property Cyclopentylani Cyclopentylani  Aniline
ine
line line
Molecular
C11H15NI[1] C5H11N C11H15N[2] C6H7N
Formula
) 161.24 g/mol [1]
Molecular Weight 2] 85.15 g/mol 161.24 g/mol [2] 93.13 g/mol
N , No Data No Data
Boiling Point ] 106 - 108 °C ) 184.1 °C
Available Available
) ] No Data No Data
Melting Point ] -50 °CJ3] ) -6 °C
Available Available
_ No Data No Data Combustible
Flash Point ) ) o 70 °C
Available Available liquid[2]
) No Data 0.863 g/cm3 at No Data
Density ) ) 1.022 g/cm3
Available 25°C Available
No Data 26.72 hPa at 20 No Data
Vapor Pressure ) ) 0.6 hPa at 20 °C
Available °C Available
No Data No Data
log Pow ) 0.83 at 20 °C ) 0.9
Available Available

Toxicological Information

No specific toxicity data for 3-Cyclopentylaniline was found. The hazard classification for N-
Cyclopentylaniline and 4-Cyclopentylaniline, along with related chloroanilines, suggests that 3-
Cyclopentylaniline should be handled as a hazardous substance. Aniline and its derivatives
are known to be hematotoxic, with the potential to cause methemoglobinemia.[4]
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Hazard

N-
Cyclopentylaniline[
2]

4-
Cyclopentylaniline[
5]

Cyclopentylamine

Acute Toxicity (Oral)

Toxic if swallowed

Harmful if swallowed

Fatal if swallowed

Acute Toxicity

(Dermal)

Toxic in contact with

skin

No Data Available

No Data Available

Acute Toxicity

(Inhalation)

Toxic if inhaled

No Data Available

Toxic if inhaled

Skin

Corrosion/Irritation

No Data Available

Causes skin irritation

Causes severe skin

burns

Eye Damage/Irritation

Causes serious eye

Causes serious eye

Causes serious eye

damage irritation damage

Respiratory/Skin ) May cause respiratory  May cause an allergic
o No Data Available o _ _

Sensitization irritation skin reaction

May cause damage to
Specific Target Organ organs through ] )

o No Data Available No Data Available

Toxicity prolonged or repeated

exposure

Aquatic Hazard

Harmful to aquatic life
with long lasting

effects

No Data Available

Harmful to aquatic life
with long lasting

effects

Hazard Identification and GHS Classification

Based on available data for analogous compounds, 3-Cyclopentylaniline should be treated as

a hazardous chemical. The following GHS pictograms are likely to be relevant:

o Health Hazard

o Irritant

o Acute Toxicity (Fatal or Toxic)
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e Environmental Hazard

Signal Word: Danger

Potential Hazard Statements:

H301: Toxic if swallowed.[2]

e H311: Toxic in contact with skin.[2]

e H314: Causes severe skin burns and eye damage.

e H317: May cause an allergic skin reaction.

o H318: Causes serious eye damage.[2]

e H331: Toxic if inhaled.[2]

e H335: May cause respiratory irritation.[5]

o H373: May cause damage to organs through prolonged or repeated exposure.[2]
e H412: Harmful to aquatic life with long lasting effects.[2]

Experimental Protocols: Safe Handling Workflow

Given the limited specific safety data, a stringent and cautious workflow is mandatory when
handling 3-Cyclopentylaniline.
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Safe Handling Workflow for 3-Cyclopentylaniline

Preparation & Assessment

Conduct Risk Assessment
(Review Analog SDS)

!

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

!

Prepare Engineering Controls
(Fume Hood)

Handling & Experimentation

Weighing in Ventilated Enclosure

:

Dissolving/Reaction Setup
(in Fume Hood)

;

Continuous Monitoring

Cleanup & Disposal

Decontaminate Glassware
& Surfaces

:

Collect Waste in
Labeled Containers

:

Dispose via Approved
Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for safely handling research chemicals with limited data.
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First-Aid Measures

In case of exposure, follow these guidelines and seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use
mouth-to-mouth resuscitation.

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use chemical safety goggles and/or a face shield.

« Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective
clothing as necessary to prevent skin contact.

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6]

Reactivity and Stability

o Reactivity: As an amine, 3-Cyclopentylaniline is expected to be a weak base. It can react
exothermically with acids. It may also be incompatible with isocyanates, halogenated
organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[7]

o Chemical Stability: Stable under recommended storage conditions.

e Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2)
and nitrogen oxides (NOx).
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Potential Hazardous Reactions of 3-Cyclopentylaniline
]
3-Cyclopentylaniline
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Hazardous Decomposition Ammonium Salts Oxidation Products
(COx, NOx) (Exothermic Reaction)
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Exothermic

Y

Amides

Halogenated Products

Click to download full resolution via product page

Caption: Potential hazardous reactions and decomposition pathways.

Storage and Disposal

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flame.

o Disposal: Dispose of contents/container to an approved waste disposal plant.[3] Waste
material must be disposed of in accordance with national and local regulations.[8]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing
vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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